N-(2-thiophen-2-ylimidazo[1,2-a]pyridin-3-yl)-1,3-benzodioxole-5-carboxamide

• IUPAC Name: N-(2-thiophen-2-ylimidazo[1,2-a]pyridin-3-yl)-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C19H13N3O3S/c23-19(12-6-7-13-14(10-12)25-11-24-13)21-18-17(15-4-3-9-26-15)20-16-5-1-2-8-22(16)18/h1-10H,11H2,(H,21,23)
• InChI Key: UBKDZASTTYJNJQ-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)NC3=C(N=C4N3C=CC=C4)C5=CC=CS5
• Molecular Formula: C19H13N3O3S
• Molecular Weight: 363.4 g/mol

Description

“N-(2-thiophen-2-ylimidazo[1,2-a]pyridin-3-yl)-1,3-benzodioxole-5-carboxamide” is a complex organic compound. Substituted imidazo[1,2-a]pyridines, which this compound is a part of, possess a broad spectrum of biological activity and can be used as antibacterial, antifungal, antiviral, and anti-inflammatory drugs. Several studies have proposed the use of imidazo-[1,2-a]pyridine derivatives for the treatment of cancer and cardiovascular diseases, as well as Alzheimer’s disease.

Synthesis Analysis

A simple and effective method for the synthesis of substituted imidazo[1,2-a]pyridin-3-yl-acetic acids has been developed based on the multicomponent condensation of 2-aminopyridines with arylglyoxals and Meldrum’s acid. The main literature method for the synthesis of imidazo-[1,2-a]pyridin-3-yl-acetic acids consists of condensation of substituted 2-aminopyridines with α-halo ketones followed by the introduction of carboxymethyl function into the structure of the resulting imidazo[1,2-a]pyridine.

Molecular Structure Analysis

The molecular structure of “N-(2-thiophen-2-ylimidazo[1,2-a]pyridin-3-yl)-1,3-benzodioxole-5-carboxamide” is complex, involving multiple rings and functional groups. The compound contains an imidazole ring fused to a pyridine ring, forming a heterocyclic structure.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “N-(2-thiophen-2-ylimidazo[1,2-a]pyridin-3-yl)-1,3-benzodioxole-5-carboxamide” are complex and involve multiple steps. The main reaction involves the condensation of substituted 2-aminopyridines with α-halo ketones.

Scientific Research Applications

Fungicidal Activity

The compound has been investigated for its fungicidal properties. . These derivatives demonstrated excellent fungicidal activity against cucumber downy mildew (CDM), a destructive plant pathogen. . .

Antifungal Properties

Another study explored a series of 3-(thiophen-2-yl)-1,5-dihydro-2H-pyrrol-2-one derivatives containing a hydrazone group. These compounds were synthesized and evaluated for their antifungal activity against various fungi, including Fusarium graminearum (Fg), Rhizoctonia solani (Rs), Botrytis cinerea (Bc), and Colletotrichum capsici (Cc). .

Structural Optimization

The N-(thiophen-2-yl) nicotinamide derivatives serve as valuable lead compounds for further structural optimization. .

Chemical Biology

Understanding the interactions of this compound with biological systems could provide insights into its mode of action. Researchers may explore its effects on cellular processes and pathways.